Cas no 405518-55-0 (m-PEG9-CH2COOH)

• Product Name: m-PEG9-CH2COOH
• CAS No: 405518-55-0
• MF: C₂₁H₄₂O₁₂
• MW: 486.550988674164
• CID: 68033
• PubChem ID: 10117050
• Update Time: 2025-07-30

m-PEG9-CH2COOH Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24,27,30-Decaoxahentriacontanoic acid
• 2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• mPEG9-CH2COOH
• m-PEG9-CH2COOH
• AKOS040743503
• MS-29038
• HY-133286
• CS-0116194
• 2,5,8,11,14,17,20,23,26,29-Decaoxahentriacontan-31-oic acid
• 405518-55-0
• XVVLEAQJQOTYFV-UHFFFAOYSA-N
• SCHEMBL3541625
• m-PEG9-acetic acid
• DTXSID30435826
• G18582
• DB-252069

• Inchi： 1S/C21H42O12/c1-24-2-3-25-4-5-26-6-7-27-8-9-28-10-11-29-12-13-30-14-15-31-16-17-32-18-19-33-20-21(22)23/h2-20H2,1H3,(H,22,23)
• InChI Key： XVVLEAQJQOTYFV-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCC(=O)O)CCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 486.26762677g/mol
• Monoisotopic Mass: 486.26762677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 29
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids